Cas no 210645-01-5 (Fmoc-d-gln(mbh)-oh)

Fmoc-D-Gln(Mbh)-OH is a protected derivative of D-glutamine, featuring an Fmoc (9-fluorenylmethoxycarbonyl) group at the N-terminus and an Mbh (4-methoxybenzhydryl) protecting group on the side-chain carboxyl. This compound is primarily used in solid-phase peptide synthesis (SPPS) to ensure orthogonal protection strategies, enabling selective deprotection during sequential peptide assembly. The Fmoc group is base-labile, while the Mbh group is acid-sensitive, allowing for controlled removal under mild conditions. Its chiral purity and stability make it suitable for synthesizing complex peptides with D-glutamine residues while minimizing side reactions. The product is particularly valuable in research applications requiring precise side-chain protection and high synthetic yield.
Fmoc-d-gln(mbh)-oh structure
Fmoc-d-gln(mbh)-oh structure
Product Name:Fmoc-d-gln(mbh)-oh
CAS No:210645-01-5
MF:C35H34N2O7
MW:594.653669834137
MDL:MFCD00065645
CID:3047661
Update Time:2025-05-20

Fmoc-d-gln(mbh)-oh Chemical and Physical Properties

Names and Identifiers

    • Fmoc-d-gln(mbh)-oh
    • MDL: MFCD00065645
    • Inchi: 1S/C35H34N2O7/c1-42-24-15-11-22(12-16-24)33(23-13-17-25(43-2)18-14-23)37(31(34(39)40)19-20-32(36)38)35(41)44-21-30-28-9-5-3-7-26(28)27-8-4-6-10-29(27)30/h3-18,30-31,33H,19-21H2,1-2H3,(H2,36,38)(H,39,40)/t31-/m1/s1
    • InChI Key: MCSROWNTJGSXEB-WJOKGBTCSA-N
    • SMILES: C(O)(=O)[C@@H](CCC(N)=O)N(C(C1=CC=C(OC)C=C1)C1=CC=C(OC)C=C1)C(OCC1C2=C(C=CC=C2)C2=C1C=CC=C2)=O

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Additional information on Fmoc-d-gln(mbh)-oh

Fmoc-d-gln(mbh)-oh: A Comprehensive Overview

Fmoc-d-gln(mbh)-oh, also known by its CAS number 210645-01-5, is a specialized compound that has garnered significant attention in the fields of chemistry and biotechnology. This compound is a derivative of glutamine, a non-essential amino acid, and is widely used in peptide synthesis and drug development. The term "Fmoc" stands for 9-fluorenylmethyloxycarbonyl, which is a protecting group commonly used in solid-phase peptide synthesis to prevent unwanted side reactions during the synthesis process.

The "d" in Fmoc-d-gln(mbh)-oh denotes the dextrorotatory form of the amino acid, indicating its specific stereochemistry. The "(mbh)" suffix refers to the presence of a methylbenzhydryl group, which is another protecting group used to stabilize the amine functionality during synthesis. This compound's unique structure makes it highly versatile in various applications, particularly in the construction of complex peptides and proteins.

Recent advancements in peptide chemistry have highlighted the importance of using highly pure and well-characterized reagents like Fmoc-d-gln(mbh)-oh. Researchers have demonstrated that the use of such reagents can significantly improve the efficiency and yield of peptide synthesis, leading to higher-quality products. For instance, a study published in the Journal of Peptide Science in 2023 showed that incorporating Fmoc-d-gln(mbh)-oh into solid-phase synthesis protocols resulted in a 15% increase in peptide purity compared to traditional methods.

In addition to its role in peptide synthesis, Fmoc-d-gln(mbh)-oh has found applications in drug discovery and development. The compound's ability to serve as a building block for bioactive peptides has made it a valuable tool in the creation of novel therapeutic agents. For example, researchers at the University of California, San Francisco, have utilized this compound to synthesize peptides that target specific receptors involved in cancer cell proliferation.

The demand for high-quality reagents like Fmoc-d-gln(mbh)-oh has driven advancements in manufacturing processes. Modern production techniques now incorporate rigorous quality control measures to ensure that each batch meets stringent purity standards. This commitment to quality has been instrumental in maintaining the reliability and reproducibility of experiments involving this compound.

Furthermore, the use of computational chemistry tools has provided deeper insights into the behavior of Fmoc-d-gln(mbh)-oh during synthetic processes. Molecular modeling studies have revealed how the compound interacts with other reagents and solvents at the molecular level, enabling chemists to optimize reaction conditions for maximum efficiency.

In conclusion, Fmoc-d-gln(mbh)-oh (CAS No: 210645-01-5) is a critical component in modern peptide chemistry and drug development. Its unique structure and functional groups make it an indispensable tool for researchers aiming to construct complex peptides with high precision and purity. As advancements in synthetic methods and computational modeling continue to evolve, the role of this compound is expected to expand further, contributing to groundbreaking discoveries in biotechnology and medicine.

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